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Compound of Interest

Compound Name: Methyl 2-chloronicotinate

Cat. No.: B185304

An In-depth Technical Guide to the Safety and Handling of Methyl 2-chloronicotinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 2-
chloronicotinate, tailored for a technical audience. It summarizes key safety data, outlines

emergency procedures, and describes standard experimental protocols for toxicological
assessment.

Chemical Identification

Identifier Value
Chemical Name Methyl 2-chloronicotinate

Methyl 2-chloropyridine-3-carboxylate, 2-
Synonyms

Chloronicotinic acid methyl ester

CAS Number 40134-18-7
Molecular Formula C7HeCINO:2
Molecular Weight 171.58 g/mol

(Image of the chemical structure of Methyl 2-
Structure

chloronicotinate)
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Hazard Identification and GHS Classification

Methyl 2-chloronicotinate is classified as a hazardous substance. The following table
summarizes its GHS classification.

Hazard Class Hazard Category Hazard Statement

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

[rritation irritation[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 irritai
irritation

Signal Word: Warning
Hazard Pictograms:

laalt text

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) values for Methyl 2-chloronicotinate, are not readily available in the
public domain. The toxicological properties of this compound have not been fully investigated.
[2] However, based on the available safety data sheets, the following qualitative toxicological
effects have been identified.

Exposure Route Observed Effects

Inhalation May cause respiratory irritation.
Skin Contact Causes skin irritation.

Eye Contact Causes serious eye irritation.[1]
Ingestion May be harmful if swallowed.
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Experimental Protocols for Toxicological
Assessment

While specific experimental data for Methyl 2-chloronicotinate is limited, the following are
detailed methodologies for key toxicological studies based on OECD (Organisation for
Economic Co-operation and Development) guidelines. These protocols are standard in the
industry for characterizing the toxicity of chemical substances.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance.

Principle: The test substance is administered orally to a group of animals at one of the defined
dose levels. The animals are observed for signs of toxicity and mortality. Based on the
outcome, a decision is made to dose the next group at a higher or lower dose level.

Methodology:
o Test Animals: Typically, rats of a single sex (usually females) are used.

e Housing and Feeding: Animals are housed in appropriate conditions with free access to food
and water.

e Dose Levels: Pre-defined dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight) are used.

o Administration: The substance is administered in a single dose by gavage using a stomach
tube or a suitable intubation cannula.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Data Analysis: The LD50 is estimated based on the dose at which mortality is observed.

Acute Dermal Toxicity - OECD Guideline 402

This method assesses the potential for a substance to cause toxicity through dermal exposure.
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Methodology:
Test Animals: Rats, rabbits, or guinea pigs are typically used.
Preparation: The fur is clipped from the dorsal area of the trunk of the test animals.

Application: The test substance is applied uniformly over an area of at least 10% of the total
body surface area and held in contact with the skin with a porous gauze dressing and non-
irritating tape for 24 hours.

Observations: Animals are observed for signs of toxicity and skin reactions at the site of
application.

Acute Inhalation Toxicity - OECD Guideline 403

This guideline describes the procedures for assessing the toxicity of a substance when inhaled.
Methodology:
o Test Animals: Rats are the preferred species.

Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a
specially designed inhalation chamber for a defined period (typically 4 hours).

Concentration: A range of concentrations is tested.

Observations: Animals are monitored for clinical signs of toxicity and mortality during and
after exposure.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This test evaluates the potential of a substance to cause skin irritation or corrosion.
Methodology:
o Test Animal: The albino rabbit is the recommended species.

o Application: A small amount of the test substance is applied to a small area of shaved skin
and covered with a gauze patch.
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o Exposure: The patch is left in place for a specified period (e.g., 4 hours).

e Scoring: The skin reaction is scored for erythema (redness) and edema (swelling) at
specified intervals after patch removal.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This method is used to assess the potential of a substance to cause eye irritation or corrosion.
Methodology:
o Test Animal: The albino rabbit is the recommended species.

o Application: A small amount of the test substance is instilled into the conjunctival sac of one
eye of the animal. The other eye remains untreated and serves as a control.

o Observations: The eyes are examined for signs of irritation, including redness of the
conjunctiva, swelling (chemosis), and corneal opacity, at specified intervals after application.

Safety and Handling Precautions
Hazard Identification to Control Measures Workflow

Click to download full resolution via product page

Caption: Logical flow from hazard identification to the implementation of control measures.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[2]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.
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» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a
NIOSH-approved respirator.

e Hand Protection: Wear impervious gloves.

Safe Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Use
only in a chemical fume hood.

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store away
from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Accidental Release Response Workflow
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Accidental Release Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation
( Don Appropriate PPE )
Contain Spill
(Use inert absorbent material)
Collect Waste into
Sealed Container
( Decontaminate Spill Area )

Dispose of Waste
(Follow regulations)

Report Incident

Click to download full resolution via product page

Caption: Procedural flow for responding to an accidental release.
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First-Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[2]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[2]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward. Call a physician or poison control center immediately.[2]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Unsuitable Extinguishing Media: No information available.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition
products such as carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas may be
produced.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.
Avoid breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Methods for Containment and Cleaning Up: Soak up with inert absorbent material and
dispose of as hazardous waste. Keep in suitable, closed containers for disposal.
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Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations.

This technical guide is intended for use by qualified individuals trained in handling hazardous
chemicals. Always refer to the most current Safety Data Sheet (SDS) for the most up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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